1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine

• IUPAC Name: 1-[2-(4-methoxyphenyl)-5-nitro-3-oxidotriazol-3-ium-4-yl]-4-methylpiperidine
• InChI: InChI=1S/C15H19N5O4/c1-11-7-9-17(10-8-11)15-14(20(22)23)16-18(19(15)21)12-3-5-13(24-2)6-4-12/h3-6,11H,7-10H2,1-2H3
• InChI Key: UEUSPWHELDPAMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=[N+](N(N=C2[N+](=O)[O-])C3=CC=C(C=C3)OC)[O-]
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine, also known as MNOP or 4-MeO-5-NO2-3-OH-ATZP, is a chemical compound that has gained attention in scientific research due to its potential in the field of medicinal chemistry. The compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the development of new drugs.

Mechanism of Action

1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine exhibits its pharmacological activity by inhibiting certain enzymes and receptors. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has also been found to exhibit binding affinity for certain receptors, such as the adenosine A2A receptor and the dopamine D2 receptor. These mechanisms of action make 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine a potential candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been found to improve cognitive function and memory. 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammation-related diseases.

Advantages and Limitations for Lab Experiments

1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has several advantages for lab experiments. It is easy to synthesize and has been optimized to yield high purity and high yield. It exhibits inhibitory activity against certain enzymes and receptors, making it a potential candidate for the development of new drugs. However, 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine also has limitations for lab experiments. It is a relatively new compound and has not been extensively studied for its potential side effects. Further research is needed to fully understand its pharmacological activity and potential applications.

Future Directions

1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has several potential future directions for scientific research. It can be further studied for its potential applications in the development of new drugs for the treatment of various diseases. Its mechanism of action can also be further studied to fully understand its pharmacological activity. Further research is needed to fully understand the potential side effects of 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine and its safety profile. 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine can also be further optimized for its synthesis to yield higher purity and higher yield. Overall, 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has the potential to be a valuable compound in the field of medicinal chemistry and warrants further scientific research.

Scientific Research Applications

1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has been studied for its potential applications in the development of new drugs. It has been found to exhibit inhibitory activity against certain enzymes and receptors, making it a potential candidate for the treatment of various diseases. 1-[2-(4-methoxyphenyl)-5-nitro-3-oxido-2H-1,2,3-triazol-4-yl]-4-methylpiperidine has been studied for its potential in the treatment of cancer, Alzheimer's disease, and inflammation. Its ability to inhibit certain enzymes and receptors has also been studied for its potential in the development of new antibiotics.